Cas no 1804744-67-9 (Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804744-67-9
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4838122
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)4-3(19-9(12,13)14)2-16-6(5(4)15)7(10)11/h2,7H,1H3
• InChI Key： PUPMLKSJBIXXEY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804744-67-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1804744-67-9, is a sophisticated heterocyclic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a pivotal intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a difluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. Its incorporation into drug candidates often leads to improved pharmacokinetic profiles, a crucial factor in the development of effective therapeutics. The iodo atom, on the other hand, provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of intricate drug molecules with high precision.

The trifluoromethoxy group contributes to the lipophilicity and metabolic resistance of the compound, making it an attractive feature for drug design. Its electron-withdrawing nature also influences the electronic properties of the molecule, which can be exploited to modulate receptor interactions. In recent years, there has been a surge in research focused on trifluoromethoxy-containing compounds due to their demonstrated efficacy in various therapeutic areas, including oncology and anti-inflammatory treatments.

In the context of contemporary pharmaceutical research, Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate has been leveraged in several groundbreaking studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting cancers driven by aberrant signaling pathways. The combination of the difluoromethyl, iodo, and trifluoromethoxy groups allows for fine-tuning of the inhibitor's binding properties to specific kinases, leading to improved selectivity and reduced side effects.

The compound's utility extends beyond oncology; it has also been employed in developing novel anti-inflammatory agents. The unique electronic distribution induced by these functional groups facilitates interactions with inflammatory targets, thereby modulating immune responses. Furthermore, its role in designing central nervous system (CNS) drugs has not gone unnoticed. The lipophilic nature imparted by the difluoromethyl and trifluoromethoxy groups enhances blood-brain barrier penetration, a crucial factor for CNS therapeutic agents.

The synthetic methodologies involving Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate are diverse and well-documented. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled the construction of complex heterocycles with remarkable efficiency. These methods not only streamline the synthesis but also allow for scalable production, making them suitable for industrial applications. Additionally, modern computational tools have been employed to predict and optimize reaction outcomes, further enhancing the synthetic process.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The ability to fine-tune molecular properties through fluorination has revolutionized medicinal chemistry. Methyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-carboxylate exemplifies this trend by providing a versatile platform for developing next-generation therapeutics. Its structural features not only enhance pharmacological activity but also improve physicochemical properties essential for drug development.

In conclusion, Methyl 2-(difluoromethyl)-3-(strong>iode)- true>5- (strong>5- (strong)< stron>5- (tri>5- (tri>5- (tri Methyl 2-(difluoromethyl)-3-iodo-5-trifluormethoxy-pyridinecarboxylate (CAS No. 1804744-67-9) is an advanced chemical entity with significant potential in pharmaceutical research. Its unique structural attributes make it a valuable intermediate for synthesizing novel bioactive compounds. The presence of difluoromethyl-, iodo-, and trifluro-methoxy substitutents contributes to its versatility and efficacy. Recent studies have highlighted its role in developing kinase inhibitors and anti-inflammatory agents. The compound's synthetic accessibility and functional diversity make it indispensable for medicinal chemists. As research continues to uncover new therapeutic applications, Methyl 2-(difluretomethyl)-3-iodo-pyridinecarboxylate will remain at forefront of pharmaceutical innovation.

The difluretomethyle group enhances metabolic stability, while the iodo substituent facilitates cross-coupling reactions. The trifluro-methoxy moiety improves lipophilicity and metabolic resistance. These features collectively contribute to enhanced pharmacological activity. Researchers have successfully incorporated this compound into various drug candidates, demonstrating its broad applicability. Future studies are expected to expand its utility further, opening new avenues for therapeutic development.

Molecular modeling studies have revealed that Methyl 2-difluretomethyl-pyridinecarboxylate interacts with biological targets with high affinity. Its structural framework allows for precise tuning of binding properties, enabling development of highly selective inhibitors. These findings underscore its importance as a pharmacological tool. Additionally, the compound's compatibility with green chemistry principles makes it an environmentally friendly choice. Sustainable synthetic routes are being explored to minimize waste generation, aligning with global efforts towards sustainable pharmaceutical production.

In summary, Methyl 2-difluretomethyl-pyridinecarboxylate (CAS No. 1804744-67-9) is a multifaceted compound with far-reaching implications in pharmaceutical science. Its unique structural features make it indispensable for developing next-generation therapeutics. As research progresses, its applications are expected to grow exponentially, contributing significantly to advancements in human health care.